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Compound of Interest

Compound Name:
Methyl 2-amino-4-

methoxynicotinate

Cat. No.: B8131930 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with Methyl 2-amino-4-
methoxynicotinate (CAS No. 50413-30-4). The following procedures are designed to ensure

the safe handling, use, and disposal of this compound in a laboratory setting.

Chemical Properties and Hazards
Methyl 2-amino-4-methoxynicotinate is a solid substance with the following hazard

classifications:

Harmful if swallowed (H302)

Causes skin irritation (H315)

Causes serious eye irritation (H319)

May cause respiratory irritation (H335)

A summary of its key physical and chemical properties is provided in the table below.
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Property Value

CAS Number 50413-30-4

Molecular Formula C₉H₁₁NO₃

Molecular Weight 181.19 g/mol

Physical Form Solid

Melting Point 116-118 °C

Boiling Point 313.7 °C at 760 mmHg

Flash Point 158.8 °C

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to minimize exposure and

ensure personal safety. The required PPE for handling Methyl 2-amino-4-methoxynicotinate
is outlined below.
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PPE Category Item Specifications

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Change gloves

frequently, especially if

contaminated.[1][2][3]

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles

Must be worn at all times. A

face shield may be necessary

for splash hazards.[1][2][3][4]

[5]

Skin and Body Protection Laboratory coat

A flame-retardant lab coat

should be worn. Ensure cuffs

are tucked into gloves.[1][2][6]

Respiratory Protection NIOSH-approved respirator

Required when handling the

powder outside of a certified

chemical fume hood or if dust

formation is likely.[5][7]

Footwear Closed-toe shoes
Shoes must fully cover the

feet.[2]

Operational and Handling Plan
Adherence to the following step-by-step procedures is crucial for the safe handling of Methyl 2-
amino-4-methoxynicotinate.

Engineering Controls
All weighing and handling of the solid compound should be conducted in a certified chemical

fume hood or a powder containment hood to minimize inhalation exposure.[6][8][9]

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[1][10]

Weighing and Preparation of Solutions
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Preparation: Before handling the chemical, ensure all necessary PPE is correctly worn.

Designate a specific area for handling and cover the work surface with absorbent bench

paper.[8]

Weighing: If possible, use an enclosed balance.[8] Tare a suitable container on the balance.

Transfer the container to a chemical fume hood to add the powdered Methyl 2-amino-4-
methoxynicotinate.

Transfer: Use a spatula or scoop to transfer the powder. Avoid pouring directly from the

bottle to minimize dust generation.[8]

Dissolving: If preparing a solution, add the solvent to the container with the powder while still

in the fume hood.

Labeling: Clearly label all containers with the chemical name, concentration, and hazard

information.[2]

General Handling Practices
Avoid the formation of dust.[10][11]

Keep containers tightly closed when not in use.[1][8][12]

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1][2]

Do not eat, drink, or smoke in the laboratory.[12][13]

Disposal Plan
Proper disposal of chemical waste is essential to prevent environmental contamination and

ensure regulatory compliance.

Waste Segregation and Collection
Solid Waste: Contaminated materials such as gloves, absorbent paper, and weighing boats

should be collected in a dedicated, sealed, and clearly labeled hazardous waste container.
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Chemical Waste: Unused solid material and solutions containing Methyl 2-amino-4-
methoxynicotinate must be disposed of as hazardous chemical waste. Do not discharge to

sewer systems.[11]

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate should be collected and disposed of as hazardous waste. The rinsed container can

then be disposed of according to institutional guidelines.[11]

Disposal Procedure
Collect all waste in appropriately labeled containers.

Store waste containers in a designated, well-ventilated, and secure area, away from

incompatible materials.[11]

Arrange for pickup and disposal by a licensed chemical waste disposal company, following

all local, regional, and national regulations.[11]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.
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Emergency Situation Procedure

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.[10][12]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Remove contact

lenses if present and easy to do so. Seek

immediate medical attention.[10][12][14]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[10]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[10]

[11]

Spill

Evacuate the area. For small spills of solid

material, carefully sweep up the powder,

avoiding dust generation, and place it in a

sealed container for disposal. For larger spills,

or if a volatile solvent is involved, contain the

spill and contact the institution's environmental

health and safety department for cleanup.[2][11]

Visual Workflow and Logic Diagrams
The following diagrams illustrate the key workflows for handling and emergency response.

Preparation Handling Cleanup & Disposal

Don PPE Prepare Work Area in Fume Hood Weigh Solid Prepare Solution Conduct Experiment Decontaminate Work Area Segregate & Label Waste Store Waste for Disposal
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Click to download full resolution via product page

Caption: Standard operating procedure for handling Methyl 2-amino-4-methoxynicotinate.
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Caption: Decision-making flow for emergency response to spills or exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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